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Compound of Interest

Compound Name: Fenofibrate-13C6

Cat. No.: B15557610

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of Fenofibrate-13C6, a stable isotope-

labeled version of the lipid-regulating agent Fenofibrate. Fenofibrate is a widely prescribed

medication for the treatment of dyslipidemia, primarily acting as a peroxisome proliferator-

activated receptor alpha (PPARα) agonist.[1][2] Isotopically labeled compounds such as

Fenofibrate-13C6 are indispensable tools in modern biomedical research, particularly in

pharmacokinetic studies, metabolic profiling, and as internal standards for quantitative analysis

by mass spectrometry. This guide will cover the available technical data, potential applications,

and relevant experimental context for Fenofibrate-13C6.

Chemical and Physical Data
While a specific CAS number for Fenofibrate-13C6 is not readily available in public chemical

databases, the properties of the unlabeled compound, Fenofibrate, are well-documented and

provide a reference point.

Table 1: Physicochemical Properties of Fenofibrate
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Property Value Source

CAS Number 49562-28-9 [3][4]

Molecular Formula C₂₀H₂₁ClO₄ [5]

Molecular Weight 360.83 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 79-82 °C

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

ethanol, DMSO, and

dimethylformamide (DMF).

IUPAC Name

propan-2-yl 2-[4-(4-

chlorobenzoyl)phenoxy]-2-

methylpropanoate

For Fenofibrate-13C6, the molecular weight would be increased by approximately 6.018 g/mol

due to the substitution of six ¹²C atoms with ¹³C atoms. The exact location of the ¹³C labels

would need to be specified by the manufacturer.

Applications in Research and Development
Stable isotope-labeled compounds like Fenofibrate-13C6 are primarily used as internal

standards in quantitative bioanalytical assays, such as liquid chromatography-mass

spectrometry (LC-MS/MS). The co-elution of the labeled standard with the unlabeled analyte

allows for precise and accurate quantification by correcting for matrix effects and variations in

sample processing and instrument response.

Given the metabolic pathways of Fenofibrate, Fenofibrate-13C6 can also be employed in

metabolic fate and drug-drug interaction studies. Following administration, Fenofibrate is

rapidly hydrolyzed to its active metabolite, fenofibric acid. Studies have utilized LC-MS/MS to

identify various metabolites of fenofibrate in biological matrices like urine and plasma. The use
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of a ¹³C-labeled tracer would facilitate the unambiguous identification and quantification of its

metabolites.

Experimental Protocols
While specific experimental protocols for Fenofibrate-13C6 are not widely published,

methodologies for the analysis of Fenofibrate and its metabolites using isotopically labeled

internal standards (such as Fenofibrate-d6) are well-established and can be adapted.

Sample Preparation for LC-MS/MS Analysis
A typical protocol for the extraction of Fenofibrate and its metabolites from plasma or urine

would involve the following steps:

Internal Standard Spiking: A known concentration of Fenofibrate-13C6 is added to the

biological sample at the beginning of the extraction process.

Protein Precipitation: For plasma samples, proteins are precipitated using a solvent like

acetonitrile or methanol.

Liquid-Liquid Extraction or Solid-Phase Extraction (SPE): Further purification can be

achieved to remove interfering substances.

Reconstitution: The dried extract is reconstituted in a solvent compatible with the LC mobile

phase.

LC-MS/MS Instrumentation and Conditions
The following table summarizes typical parameters for the analysis of Fenofibrate.

Table 2: Exemplary LC-MS/MS Parameters for Fenofibrate Analysis
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Parameter Typical Setting

LC Column Reversed-phase C18 column

Mobile Phase

A gradient of water and an organic solvent (e.g.,

acetonitrile or methanol) with a modifier like

formic acid.

Ionization Mode

Electrospray Ionization (ESI), typically in

positive or negative mode depending on the

analyte.

Mass Spectrometer Triple quadrupole mass spectrometer.

Detection Mode Multiple Reaction Monitoring (MRM).

For Fenofibrate-13C6, the MRM transitions would be shifted by +6 m/z units compared to the

unlabeled Fenofibrate, assuming a 6-carbon labeling pattern.

Signaling Pathway
Fenofibrate primarily exerts its therapeutic effects by activating the Peroxisome Proliferator-

Activated Receptor alpha (PPARα), a nuclear receptor that regulates the expression of genes

involved in lipid metabolism.
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Fenofibrate Fenofibric Acid
(Active Metabolite)

Hydrolysis PPARαAgonist Binding

PPARα-RXR
Heterodimer

RXR

PPRE
(Peroxisome Proliferator

Response Element)

Binds to Target Gene
Transcription

Regulates

↑ Lipoprotein Lipase (LPL)
Expression

↓ Apolipoprotein C-III
Expression

↑ Apolipoprotein A-I & A-II
Expression

↑ Fatty Acid Oxidation

↑ Triglyceride-Rich
Lipoprotein Catabolism

↓ VLDL Production

↑ HDL Formation

Click to download full resolution via product page

Caption: Mechanism of action of Fenofibrate via PPARα activation.

Quantitative Data
Quantitative data from clinical studies on Fenofibrate demonstrate its efficacy in modulating

lipid profiles. While specific data for Fenofibrate-13C6 is not available, the expected biological

effects would be identical to the unlabeled drug.

Table 3: Effects of Fenofibrate on Lipid Parameters in Patients with Hypertriglyceridemia
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Parameter
Baseline
(mean ± SD)

Change after 6
months of
Treatment

p-value Source

Triglycerides

(mmol/L)
3.6 ± 1.5 -50.1% < 0.001

Total Cholesterol Not specified -24.7% < 0.001

LDL-C Not specified -25.5% < 0.001

Non-HDL-C Not specified -33.7% Not specified

Table 4: Efficacy of Fenofibrate Monotherapy in Persons with Spinal Cord Injury (4-month trial)

Parameter
Change from
Baseline

p-value Source

Serum Triglycerides -40% (±20%) < 0.05

LDL-C -18% (±12%) < 0.05

HDL-C +23% (±23%) < 0.05

Conclusion
Fenofibrate-13C6 is a valuable research tool for scientists and drug development

professionals. Its primary application lies in its use as an internal standard for the accurate

quantification of Fenofibrate and its metabolites in biological samples. Furthermore, it can serve

as a tracer in studies investigating the metabolism and disposition of Fenofibrate. While a

specific CAS number is not readily found in public databases, its chemical properties and

biological activity are expected to be analogous to unlabeled Fenofibrate. The experimental

protocols and signaling pathway information provided in this guide offer a solid foundation for

the integration of Fenofibrate-13C6 into research and development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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